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Compound of Interest

Compound Name: Serratezomine B

Cat. No.: B1242185

Get Quote

Executive Summary & Chemical Identity

Serratezomine B is a tetracyclic alkaloid isolated from the club moss Lycopodium serratum
(var.[1] serratum). Unlike its congener Serratezomine A, which possesses a rearranged
indolizine-spiro-lactone framework, Serratezomine B is the

-oxide derivative of the known alkaloid serratinine.[1][2]

This distinction is critical for researchers: while Serratezomine A represents a skeletal
rearrangement (seco-serratinine type), Serratezomine B retains the parent serratinine
skeleton but introduces a polar

-oxide functionality, altering its pharmacokinetics and solubility profile.[1]
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Property Data
Serratinine
Chemical Name
-oxide
Empirical Formula
Molecular Weight 295.37 g/mol
Parent Skeleton Serratinine (Fawcettimine-type related)

Tertiary Amine
Key Functional Group
-oxide

Source Lycopodium serratum (Club Moss)

Structural Elucidation & Connectivity

The structure of Serratezomine B was established through comparative spectroscopic
analysis with serratinine.[1] The elucidation logic follows a subtractive approach, identifying the
core skeleton first and then localizing the oxidation site.

2.1. Spectroscopic Evidence (The "Why" behind the Structure)
e Mass Spectrometry (HR-ESI-MS):

o The molecule exhibits a molecular ion peak consistent with
1]

o Crucial Insight: This is exactly 16 mass units higher than serratinine (
), immediately suggesting the addition of a single oxygen atom.[1]

e and
NMR Analysis:

o The proton and carbon signals for the carbocyclic framework (rings A, B, and C) remain
largely unchanged compared to serratinine.
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o The Shift: A significant downfield shift is observed for the protons and carbons adjacent to
the nitrogen atom (positions C-1, C-9, or C-13 depending on numbering convention).[1] In

-oxides, the inductive effect of the positive nitrogen and the diamagnetic anisotropy of the
N—O bond cause this characteristic deshielding.[1]

o Stereochemistry:
o The relative stereochemistry matches that of serratinine.[1]
o NOESY correlations confirm the configuration of the
-oxide oxygen, typically oriented to minimize steric clash with the bridgehead protons.[1]

2 2 Structural (‘,nmpariqnn Tahle
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Biosynthetic Context & Relationship to Serratezomine A

Understanding Serratezomine B requires mapping its position in the Lycopodium alkaloid
biogenesis.[1] It sits at a divergent node relative to Serratezomine A.[1]

o Pathway 1 (Oxidative Retention): Serratinine undergoes direct

-oxidation to form Serratezomine B.[1] This is a reversible process;

-oxides can often be reduced back to the parent amine in vivo or chemically.[1]
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o Pathway 2 (Rearrangement): Serratinine (via its

-oxide or activated derivative) undergoes a modified Polonovski reaction.[1] This cleaves the
C-N bond and rearranges the skeleton to form the indolizine-spiro system of Serratezomine
A.[1]

Therefore, Serratezomine B can be viewed as a "metabolic cul-de-sac" or a storage form,
whereas Serratezomine A is the product of a complex skeletal rearrangement.[1]

Serratinine
(C16H25N0O3)
Parent Alkaloid
A
) Oxidation
Direct N-Oxidation -':Reduction (Zn/ACOH) Activated N-'Oxide
[O] : Intermediate
Modified Polonovski
Rearrangement
C-N Bond Cleavage)
Serratezomine B Serratezomine A
(C16H25N0O4) (C16H25N0O3)
N-Oxide Form Rearranged Skeleton

Click to download full resolution via product page

Caption: Biosynthetic divergence of Serratinine. Serratezomine B is the direct oxidation
product, while Serratezomine A arises from a skeletal rearrangement.

Isolation Protocol (Technical Workflow)

To isolate Serratezomine B, one must separate it from the complex alkaloid mixture found in L.

serratum.[1] The

-oxide functionality makes it more polar than the corresponding tertiary amines.[1]

Step-by-Step Methodology:
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o Extraction:
o Source Material: Air-dried whole plants of Lycopodium serratum.[1]
o Solvent: Extract with MeOH (Methanol) at room temperature.

o Partition: Concentrate MeOH extract. Partition between EtOAc (Ethyl Acetate) and 3%
Tartaric Acid (aq).[1]

» Why? Acidic water protonates the alkaloids (making them water-soluble), separating
them from neutral lipids/terpenes in the EtOAc layer.[1]

» Alkaloid Enrichment:
o Adjust the aqueous acid layer to pH 10 using saturated
1]
o Extract with

(Chloroform).[1]

o Note:

-oxides like Serratezomine B are highly polar and may not extract fully into
at this stage.[1] A secondary extraction with a more polar solvent (e.g.,
-BuOH) or checking the agueous phase is often required for
-oxides.[1]
o Chromatographic Separation:

o Stationary Phase: Amino-silica gel or standard Silica gel (
)[1]

o Mobile Phase:

gradient.[1]
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o Fractionation: Serratezomine B typically elutes after the less polar tertiary amines
(Serratinine, Serratezomine A) due to the polar

-oxide bond.[1]

e Purification:

o Final purification is achieved via HPLC (ODS column) using an acetonitrile/water gradient
containing 0.1% TFA (Trifluoroacetic acid) to suppress peak tailing.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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